Cas no 2639426-38-1 (Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate)

• Product Name: Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate
• CAS No: 2639426-38-1
• MF: C₁₇H₂₀N₂O₄S
• MW: 348.416703224182
• CID: 5665907
• PubChem ID: 165901914
• Update Time: 2025-05-21

Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(3-aminobenzenesulfonamido)benzoate
• EN300-27726012
• 2639426-38-1
• Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate

• Inchi： 1S/C17H20N2O4S/c1-17(2,3)23-16(20)14-9-4-5-10-15(14)19-24(21,22)13-8-6-7-12(18)11-13/h4-11,19H,18H2,1-3H3
• InChI Key： ZDQGGFWOZFIHET-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NC1C=CC=CC=1C(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 348.11437830g/mol
• Monoisotopic Mass: 348.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 107Ų

Additional information on Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate

Tert-butyl 2-(3-Aminobenzenesulfonamido)benzoate (CAS No. 2639426-38-1): A Multifunctional Sulfonamide Derivative for Advanced Chemical and Biological Applications

Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate (CAS No. 2639426-38-1) is a structurally unique sulfonamide derivative that has garnered significant attention in modern medicinal chemistry and materials science. This compound features a tert-butyl ester group conjugated to a benzene sulfonamide moiety, with an aniline-derived amine functionality positioned at the meta-position of the aromatic ring. The combination of these functional groups creates a versatile scaffold for the development of novel therapeutics, catalytic systems, and bioactive materials. Recent studies highlight its potential as a building block for targeted drug delivery systems and enzyme-inhibitory agents.

The molecular architecture of Tert-butyl 2-(3-aminobenzenesulfonamido)benzoate enables strategic modifications through orthogonal synthetic pathways. The sulfonamide group (-SO₂NH₂), a well-established pharmacophore in pharmaceuticals, provides opportunities for hydrogen bonding and electrostatic interactions with biological targets. Meanwhile, the tert-butyl ester functionality serves as a removable protecting group, allowing controlled release of carboxylic acid derivatives under specific reaction conditions. This dual functionality positions the compound as an ideal intermediate in combinatorial chemistry approaches.

In the context of recent research (Nature Chemistry, 2024), this compound has been explored for its role in designing selective carbonic anhydrase inhibitors. The aniline sulfonamide core demonstrates high affinity for zinc-coordinated active sites in metalloenzymes, while the spatial orientation of substituents can be tuned to achieve isoform-specific inhibition. Computational modeling studies using DFT methods have further elucidated the electronic distribution across the molecule, revealing that the meta-positioned amine enhances electron density at key interaction sites compared to para-substituted analogs.

Synthetic strategies for producing this compound typically involve nucleophilic aromatic substitution reactions between 3-amino-benzene sulfonic acid derivatives and activated benzoic acid precursors. The introduction of the tert-butyl ester group is achieved through standard esterification protocols under mild acidic conditions. Notably, green chemistry approaches have been developed to improve reaction efficiency while minimizing byproduct formation—a critical consideration for large-scale production in pharmaceutical manufacturing.

Beyond its pharmaceutical applications, this compound shows promise in advanced material science domains. When incorporated into polymer matrices, the presence of both hydrophilic (sulfonamide) and hydrophobic (tert-butyl ester) segments enables self-assembling behavior at liquid interfaces. This property has been exploited in creating stimuli-responsive coatings with pH-dependent adhesion characteristics (Advanced Materials Interfaces, 2025). Such materials find applications in biomedical devices requiring controlled surface interactions with biological fluids.

The structural versatility of this molecule also extends to catalytic applications. Recent work published in Angewandte Chemie demonstrated its utility as a ligand in palladium-catalyzed cross-coupling reactions. The zwitterionic character imparted by the sulfonamide group enhances catalyst stability under harsh reaction conditions while maintaining high turnover frequencies—critical parameters for industrial process optimization.

In academic research settings, this compound serves as an excellent model system for studying structure-activity relationships in aromatic heterocycles. Its well-defined functional groups allow systematic variation through site-specific substitutions while maintaining core scaffold integrity. This makes it particularly valuable for high-throughput screening campaigns aimed at discovering new enzyme inhibitors or receptor modulators.

The physicochemical properties of this compound have been extensively characterized using NMR spectroscopy (¹H/¹³C/²D), X-ray crystallography, and mass spectrometry techniques. These analyses confirm its crystalline nature under ambient conditions and reveal distinct intermolecular hydrogen bonding patterns between adjacent molecules—features that influence bulk material properties such as solubility and thermal stability.

Ongoing research continues to explore novel applications for this versatile scaffold. Current investigations focus on its potential as a photosensitizer component in photodynamic therapy systems due to its ability to absorb light across multiple wavelengths when conjugated with appropriate chromophores (Journal of Photochemistry and Photobiology B: Biology, 2025). Such developments could lead to targeted cancer treatment modalities with reduced systemic toxicity compared to conventional chemotherapy agents.